BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Safety and
Handling of Isovaleric Anhydride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Isovaleric anhydride

Cat. No.: B075134

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for isovaleric anhydride
(CAS No. 1468-39-9), a key reagent in various chemical syntheses. Adherence to the following
protocols is critical for ensuring a safe laboratory environment and minimizing risks to
personnel and property.

Chemical and Physical Properties

Isovaleric anhydride, also known as 3-methylbutanoic anhydride, is a clear, colorless liquid.[1]
It is combustible and reacts with water.[1][2] A summary of its key physical and chemical
properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Isovaleric Anhydride
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Property Value Source(s)
Molecular Formula C10H1803 [1103114]
Molecular Weight 186.25 g/mol [31[5][6]
Appearance Clear, Colourless Liquid [1]

Boiling Point 215°C /419 °F [7]

Flash Point 91 °C/195.8 °F [71[8]
Density 0.932-0.94 g/mL at 20 °C [51[71I8]
Refractive Index n20/D 1.417 [5]
Stability Moisture sensitive. [1]

Reacts with water.
o Incompatible with strong
Reactivity o ) [1][2]
oxidizing agents, strong acids,

and strong bases.

Hazard Identification and GHS Classification

Isovaleric anhydride is classified as a hazardous chemical. It is crucial to understand its
potential health effects to ensure proper handling. The Globally Harmonized System (GHS)
classification is summarized in Table 2.

Table 2: GHS Hazard Classification for Isovaleric Anhydride
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Hazard Class Category Hazard Statement Source(s)

H314: Causes severe

Skin
) o 1C skin burns and eye [21[7]
Corrosion/Irritation
damage.
Serious Eye 1 H318: Causes serious o171
Damage/Eye Irritation eye damage.
) H290: May be
Corrosive to Metals 1 ) [1][7]
corrosive to metals.
Flammable Liquids 4 Combustible liquid. [1][2]
Acute Toxicity, Dermal 3 H311: Toxic in contact 3]
(Potential) with skin.

Specific target organ )
o _ May cause respiratory
toxicity (single 3 T [2]
irritation.
exposure)

The following diagram illustrates the relationships between the primary hazards associated with

isovaleric anhydride.

Isovaleric Anhydride Hazards
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Hazard Interrelationships for Isovaleric Anhydride.

Personal Protective Equipment (PPE)

To prevent exposure, the following personal protective equipment must be worn when handling
isovaleric anhydride:

Eye/Face Protection: Chemical safety goggles and a face shield are required.[7] Standard
safety glasses are not sufficient.

e Hand Protection: Impervious chemical-resistant gloves (e.g., nitrile or butyl rubber) must be
worn.[7] Consult the glove manufacturer's specifications for breakthrough times.

» Skin and Body Protection: A flame-retardant lab coat, buttoned to its full length, along with
full-length pants and closed-toe shoes are mandatory.[7] An impervious apron and protective
boots may be necessary for larger quantities.

» Respiratory Protection: All work with isovaleric anhydride should be conducted in a
properly functioning chemical fume hood.[1][2] If exposure limits are exceeded or irritation is
experienced, a NIOSH/MSHA or European Standard EN 149 approved respirator with an
appropriate cartridge (e.g., type ABEK) should be used.[5]

Safe Handling and Storage

» Handling:
o Always work in a well-ventilated area, preferably within a chemical fume hood.[1][2]
o Avoid contact with skin, eyes, and clothing.[2]
o Do not breathe vapors or mists.[2]
o Use explosion-proof electrical, ventilating, and lighting equipment.[1][7]
o Ground and bond containers when transferring material to prevent static discharge.
o Keep away from open flames, hot surfaces, and other sources of ignition.[1][2]

o Wash hands thoroughly after handling.[7]
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o Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area designated for
corrosive materials.[1][2][7]

o Store under an inert atmosphere (e.g., nitrogen or argon).[2][7]

o Keep away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[2]

o Protect from moisture.[1]

Emergency Procedures
First-Aid Measures

Immediate medical attention is required for all exposures.

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1][2] Remove contact lenses if present and
easy to do. Continue rinsing.

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.[1][2]

 Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing.[7] If not breathing, give artificial respiration. Do not use mouth-to-mouth
resuscitation if the victim ingested or inhaled the substance.[2]

 Ingestion: Do NOT induce vomiting.[7] Rinse mouth with water. Never give anything by
mouth to an unconscious person.

Fire-Fighting Measures

» Extinguishing Media: Use dry chemical, carbon dioxide (CO2), dry sand, or alcohol-resistant
foam.[1][2] Water mist may be used to cool closed containers.

» Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.
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e Specific Hazards: The product is a combustible liquid.[1][2] Thermal decomposition can
produce irritating gases and vapors, including carbon monoxide and carbon dioxide.[2]
Containers may explode when heated.

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[2]

Accidental Release Measures

The following workflow outlines the steps to be taken in the event of an isovaleric anhydride
spill.
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Isovaleric Anhydride Spill Response Workflow
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Workflow for Handling an Isovaleric Anhydride Spill.
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Toxicological Information

While comprehensive toxicological data for isovaleric anhydride is not readily available in the
provided search results, it is known to be corrosive and can cause severe skin and eye
damage.[1][2][7] One source also indicates potential for dermal toxicity.[3] It is prudent to
handle this chemical with the assumption that it is highly toxic upon ingestion, inhalation, and
dermal contact.

Experimental Protocols for Safety Assessment

The safety data presented in this guide are determined by standardized experimental
protocols. Below are brief descriptions of the methodologies for key safety parameters.

Flash Point Determination

The flash point of isovaleric anhydride (91 °C) is likely determined using a closed-cup method
as this is preferred for its higher precision.[1]

o Methodology (e.g., ASTM D93 Pensky-Martens Closed Cup Tester):

o

A brass test cup is filled with the sample to a specified level.

(¢]

The cup is heated at a slow, constant rate, and the sample is stirred to ensure uniform
temperature.

o

An ignition source (a small flame) is periodically directed into the vapor space of the cup.

[¢]

The flash point is the lowest temperature at which the application of the ignition source
causes the vapors above the liquid to ignite.

Skin Corrosion/lirritation Assessment

Isovaleric anhydride is classified as causing severe skin burns (Category 1C).[2][7] This is
determined through in vitro or in vivo methods as described in OECD guidelines.

o Methodology (e.g., OECD Test Guideline 431: In Vitro Skin Corrosion - Reconstructed
Human Epidermis Test):
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o Areconstructed human epidermis (RhE) tissue model is used, which mimics the upper
layers of human skin.

o The test chemical is applied topically to the surface of the RhE tissue.

o After specific exposure times (e.g., 3 minutes and 1 hour), the chemical is removed, and
the tissue is rinsed.

o The viability of the cells within the tissue is measured using a colorimetric assay (e.g.,
MTT assay).

o The chemical is classified as corrosive if cell viability falls below certain thresholds at the
specified time points.

Eye Damagellrritation Assessment

The classification of serious eye damage (Category 1) is based on the potential for irreversible
effects.[2][7]

o Methodology (e.g., OECD Test Guideline 437: Bovine Corneal Opacity and Permeability Test
Method):

o Corneas are obtained from the eyes of freshly slaughtered cattle.
o The test chemical is applied to the outer surface of the cornea.
o After a set exposure time, the chemical is washed off.
o The cornea is assessed for two key parameters:
» Opacity: The degree of cloudiness is measured using an opacitometer.

» Permeability: The amount of a fluorescent dye (sodium fluorescein) that passes through
the cornea is measured with a spectrophotometer.

o An "In Vitro Irritancy Score" is calculated based on these measurements to predict the
potential for severe eye damage.
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Corrosivity to Metals

The potential for isovaleric anhydride to be corrosive to metals is determined according to

transport regulations.

o Methodology (e.g., UN Manual of Tests and Criteria, Section 37, Test C.1):
o Specimens of specific steel and aluminum alloys are exposed to the test substance.
o The test is conducted at a specified temperature (e.g., 55 °C) for a defined period.

o The corrosion rate is determined by measuring the mass loss of the metal specimens over

time.

o A substance is considered corrosive if the corrosion rate on either steel or aluminum

surfaces exceeds 6.25 mm per year.

Disposal Considerations

Waste from isovaleric anhydride is classified as hazardous.[1] All waste materials, including
empty containers and contaminated absorbent materials, must be disposed of in accordance
with local, state, and federal regulations. Contact a licensed professional waste disposal
service to ensure proper disposal. Do not allow the chemical to enter drains or waterways.

This guide is intended to provide essential safety information for trained laboratory personnel.
Always consult the most current Safety Data Sheet (SDS) for isovaleric anhydride before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safety and Handling
of Isovaleric Anhydride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b075134#isovaleric-anhydride-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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